Cas no 133415-03-9 (5-methyl-8-nitro-5H-Pyrido[4,3-b]indole)

• Product Name: 5-methyl-8-nitro-5H-Pyrido[4,3-b]indole
• CAS No: 133415-03-9
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 1104886
• PubChem ID: 693871
• Update Time: 2025-04-20

5-methyl-8-nitro-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-8-nitro-5H-Pyrido[4,3-b]indole
• Oprea1_276770
• STK756873
• SR-01000517824-1
• 133415-03-9
• SR-01000517824
• CHEMBL602370
• 5-methyl-8-nitropyrido[4,3-b]indole
• NCGC00332082-01
• GNF-Pf-2595
• AB01325881-03
• AB01325881-02
• DB-359091
• AKOS001709841

• Inchi： 1S/C12H9N3O2/c1-14-11-3-2-8(15(16)17)6-9(11)10-7-13-5-4-12(10)14/h2-7H,1H3
• InChI Key： KKAZBBJRXDFIAA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C1C=NC=CC=1N2C)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų